Cas no 9000-69-5 (Pectin)

Pectin Properties

Names and Identifiers

• Pectin
• Poly(1,4-alpha-D-galacturonide)
• Pectin from Citrus
• Pectin (Technical Grade)
• Pectin, from Apple
• Pectin, pract.
• DL-Arabinose
• 2,3,4,5-Tetrahydroxypentanal
• D-arabinose
• DL-Xylose
• NSC1941
• PYMYPHUHKUWMLA-UHFFFAOYSA-N
• Pectinose
• D-Ribose(mixture of isomers)
• Pectin sugar
• Xylo-Pfan
• methoxy pectin
• Citrus pectin
• Xylose, D-
• calcium pectinate
• Ribose, D-
• (+)-Xylose
• Lyxose, D-
• C5H10O5
• laevo-arabinose
• Methoxyl Pectin
• 1-Arabinose
• Pentose #
• AK164440
• ARABINOSE (L)
• AKOS016370670
• YA158357
• CHEBI:143528
• NSC26213
• NSC-224430
• 9000-69-5
• SY073917
• AKOS006227855
• DB-044879
• A825486
• DB-051824
• MFCD00151475
• AS-56403
• Aldopentoses
• EN300-81509
• HMS3651O12
• D10C5F52-39AD-444C-B154-00E9820D8754
• WLN: T6OTJ BQ CQ DQ EQ -L
• SY037132
• 2,3,4,5-tetrakis(oxidanyl)pentanal
• DB-040974
• 53106-52-8
• SY056700
• SCHEMBL10944
• STL509322
• 20235-19-2
• SY038268
• (+/-)-Xylos
• DA-76681
• 1949-78-6
• DB-053735
• 1114-34-7
• (+/-)-Arabinose; DL-Arabinose; dl-Arabinose
• SY052562
• Amidated pectin
• 147-81-9
• NSC224430
• 58-86-6
• L-(+)-Arabinose
• NSC122762
• dl-Lyxose
• MFCD00135866
• D-(+)-Xylose;(+)-Xylose;Wood sugar
• 41247-05-6
• 25990-60-7
• +Expand

• MDL： MFCD00081838
• InChIKey： PYMYPHUHKUWMLA-UHFFFAOYSA-N
• Inchi： 1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h1,3-5,7-10H,2H2
• SMILES： O([H])C([H])(C([H])(C([H])=O)O[H])C([H])(C([H])([H])O[H])O[H]

Computed Properties

• Exact Mass: 291.03303
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 291.03303
• Heavy Atom Count: 10
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.3
• Topological Polar Surface Area: 98

Experimental Properties

• LogP: -2.73970
• PSA: 97.99000
• Merck: 7063
• Refractive Index: 1.543
• Water Partition Coefficient: It is soluble in water.
• Boiling Point: 415.5°C at 760 mmHg
• Melting Point: 6.1 deg C
• Flash Point: 219.2°C
• Solubility: H2O: soluble0.02g/10 mL, clear to hazy, colorless to very faintly yellow
• Color/Form: White to yellowish brown powder, which forms a viscous body in 20 times water and is weakly acidic.
• Density: 1.508

Pectin Security Information

• RTECS：RX4280000
• Safety Instruction： S24/25
• Storage Condition：2-8°C
• TSCA：Yes

Pectin Customs Data

• HS CODE：13022000